Cas no 85010-39-5 (1,2,3-Benzotriazin-4-ol,3,4-dihydro-3-methyl-)

• Product Name: 1,2,3-Benzotriazin-4-ol,3,4-dihydro-3-methyl-
• CAS No: 85010-39-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 728965
• Update Time: 2024-01-31

1,2,3-Benzotriazin-4-ol,3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4-ol,3,4-dihydro-3-methyl-
• 3-methyl-4H-1,2,3-benzotriazin-4-ol

• Inchi： 1S/C8H9N3O/c1-11-8(12)6-4-2-3-5-7(6)9-10-11/h2-5,8,12H,1H3
• InChI Key： ZPNMVOMIAKRGGI-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(O)N(C)N=1

Computed Properties

• Exact Mass: 163.075
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.34
• Boiling Point: 288.4°C at 760 mmHg
• Flash Point: 128.2°C
• Refractive Index: 1.667

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,3-triazines